Cas no 1315365-10-6 (3-(3-aminopropoxy)-1lambda6,2-benzothiazole-1,1-dione, trifluoroacetic acid)

• Product Name: 3-(3-aminopropoxy)-1lambda6,2-benzothiazole-1,1-dione, trifluoroacetic acid
• CAS No: 1315365-10-6
• MF: C₁₂H₁₃F₃N₂O₅S
• MW: 354.302232503891
• MDL: MFCD19382283
• CID: 5217270
• Update Time: 2025-10-31

3-(3-aminopropoxy)-1lambda6,2-benzothiazole-1,1-dione, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Aminopropoxy)-1,2-benzothiazole-1,1-dione, trifluoroacetic acid
• 3-(3-Aminopropoxy)-1,2-benzothiazole-1,1-dione,trifluoroaceticacid
• 3-(3-aminopropoxy)-1$l^{6},2-benzothiazole-1,1-dione; trifluoroacetic acid
• 3-(3-aminopropoxy)-1lambda6,2-benzothiazole-1,1-dione; trifluoroacetic acid
• 3-(3-aminopropoxy)-1lambda6,2-benzothiazole-1,1-dione
• trifluoroacetic acid
• 3-(3-aminopropoxy)-1lambda6,2-benzothiazole-1,1-dione, trifluoroacetic acid

• MDL： MFCD19382283
• Inchi： 1S/C10H12N2O3S.C2HF3O2/c11-6-3-7-15-10-8-4-1-2-5-9(8)16(13,14)12-10;3-2(4,5)1(6)7/h1-2,4-5H,3,6-7,11H2;(H,6,7)
• InChI Key： XDEKNLOYAUPTBV-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)OCCCN)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Topological Polar Surface Area: 127

Additional information on 3-(3-aminopropoxy)-1lambda6,2-benzothiazole-1,1-dione, trifluoroacetic acid

3-(3-Aminopropoxy)-1λ6,2-benzothiazole-1,1-dione, Trifluoroacetic Acid: A Comprehensive Overview

The compound with CAS No 1315365-10-6, commonly referred to as 3-(3-aminopropoxy)-1λ6,2-benzothiazole-1,1-dione, trifluoroacetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and its potential applications in advanced chemical systems. The benzothiazole core of the molecule is a well-known heterocyclic structure that contributes to its versatile reactivity and stability.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel materials with tailored electronic properties. The presence of the trifluoroacetic acid group in this compound introduces additional functionalization possibilities, making it a valuable building block in modern organic chemistry. Researchers have explored its role in the synthesis of advanced polymers, where its ability to form robust intermolecular interactions is exploited to create high-performance materials.

The 3-(3-aminopropoxy) substituent further enhances the compound's utility by providing a versatile platform for further chemical modifications. This group allows for easy integration into larger molecular frameworks, enabling the creation of complex architectures with predefined functionalities. Recent advancements in click chemistry have demonstrated how such substituents can be effectively utilized to construct intricate molecular networks.

In terms of synthesis, the preparation of 3-(3-aminopropoxy)-1λ6,2-benzothiazole-1,1-dione, trifluoroacetic acid involves a series of carefully optimized reactions that ensure high yields and purity. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining product quality. This approach aligns with the growing trend toward sustainable and efficient chemical manufacturing practices.

The compound's applications extend beyond materials science into the realm of catalysis. Its ability to act as a ligand in transition metal complexes has been leveraged to develop highly active catalysts for challenging organic transformations. For instance, recent work has demonstrated its effectiveness in facilitating asymmetric hydrogenation reactions, which are critical in pharmaceutical intermediate synthesis.

Moreover, the trifluoroacetic acid moiety imparts unique acidic properties to the molecule, making it suitable for use in proton transfer reactions and as a catalyst in various organic processes. This dual functionality—combining the structural rigidity of the benzothiazole core with the reactivity of the trifluoroacetic acid group—positions this compound as a versatile tool in contemporary chemical research.

Looking ahead, ongoing research is focused on exploring new synthetic pathways and applications for 3-(3-aminopropoxy)-1λ6,2-benzothiazole-1,1-dione, trifluoroacetic acid. Its potential role in bioconjugation chemistry and drug delivery systems is particularly promising, as its structural features allow for precise targeting and controlled release mechanisms.

In conclusion, CAS No 1315365-10-6 represents a cutting-edge chemical entity with multifaceted applications across diverse scientific disciplines. Its unique combination of structural attributes and functional groups makes it an invaluable asset in advancing modern chemical innovation.